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Compound of Interest

Compound Name: Infigratinib-d3

Cat. No.: B12377363

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Infigratinib is a potent and selective pan-fibroblast growth factor receptor (FGFR) kinase

inhibitor.[1][2][3][4] It targets FGFR1, FGFR2, and FGFR3, which are key regulators of cell

proliferation, differentiation, and survival.[1][5] Aberrant FGFR signaling, often due to gene

fusions, amplifications, or mutations, is implicated in the pathogenesis of various cancers,

including cholangiocarcinoma and urothelial carcinoma.[1][6][7][8] Infigratinib binds to the ATP-

binding pocket of FGFRs, inhibiting their kinase activity and blocking downstream signaling

pathways like the Ras-MAPK pathway, thereby suppressing tumor growth.[2][5][6]

Accurate quantification of infigratinib in tissue samples is crucial for preclinical pharmacokinetic

(PK) and pharmacodynamic (PD) studies, enabling researchers to understand its distribution,

efficacy, and safety profile. This application note provides a detailed protocol for the

measurement of infigratinib in tissue samples using liquid chromatography-tandem mass

spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.[9][10]
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Caption: Infigratinib inhibits the FGFR signaling cascade, blocking the downstream Ras-MAPK

pathway.

Physicochemical Properties of Infigratinib
Understanding the physicochemical properties of infigratinib is essential for developing

effective sample preparation and analytical methods.

Property Value Source

Molecular Formula C₂₆H₃₁Cl₂N₇O₃ [1]

Molecular Weight 560.5 g/mol [3]

Water Solubility 0.0299 mg/mL [4][5]

logP 4.68 - 4.78 [4][5]

pKa (Strongest Basic) 8.23 [4][5]

Protein Binding
~96.8% (concentration-

dependent)
[5]
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This protocol outlines a general procedure for the extraction and quantification of infigratinib

from tissue samples. Optimization may be required for specific tissue types.

Materials and Reagents
Infigratinib analytical standard

Internal Standard (IS), e.g., Dasatinib or a stable isotope-labeled infigratinib

Homogenizer (e.g., bead beater, ultrasonic disruptor)

Acetonitrile (ACN), HPLC or LC-MS grade

Methanol (MeOH), HPLC or LC-MS grade

Formic acid (FA), LC-MS grade

Ultrapure water

Blank tissue of the same type for matrix-matched calibration standards and quality controls

(QCs)

Microcentrifuge tubes

Autosampler vials

Standard and QC Sample Preparation
Primary Stock Solutions: Prepare 1 mg/mL stock solutions of infigratinib and the IS in a

suitable organic solvent like DMSO or Methanol.

Working Standard Solutions: Prepare serial dilutions of the infigratinib stock solution in 50:50

ACN:Water to create working standards for spiking.

Calibration Standards and QCs: Homogenize blank tissue in a suitable buffer (e.g., PBS) to

create a tissue homogenate. Spike the blank tissue homogenate with the working standard

solutions to prepare matrix-matched calibration standards and at least three levels of quality
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control samples (Low, Medium, High). A typical calibration range might be 1-1000 ng/mL.[11]

[12]

Tissue Sample Preparation (Protein Precipitation
Extraction)

Weighing: Accurately weigh a portion of the tissue sample (e.g., 20-50 mg) into a

homogenization tube.

Homogenization: Add a volume of cold homogenization buffer (e.g., 4 volumes of PBS,

resulting in a 1:5 w/v homogenate). Homogenize the tissue on ice until no visible tissue

fragments remain.

Aliquoting: Transfer a known volume (e.g., 50 µL) of the tissue homogenate to a clean

microcentrifuge tube.

Protein Precipitation: Add 3-4 volumes of cold ACN containing the internal standard (e.g.,

150-200 µL).

Vortexing: Vortex the mixture vigorously for 1-2 minutes to ensure complete protein

precipitation.

Centrifugation: Centrifuge the samples at high speed (e.g., >12,000 x g) for 10-15 minutes at

4°C.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube or autosampler vial

for analysis.

LC-MS/MS Method Parameters
The following are suggested starting parameters and should be optimized for the specific

instrumentation used.
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Parameter Suggested Conditions

LC System UPLC or HPLC system

Column
Reversed-phase C18 column (e.g., ACQUITY

UPLC BEH C18, 2.1 x 50 mm, 1.7 µm)[13]

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.3 - 0.8 mL/min[12][13]

Gradient

Start with a low percentage of B, ramp up to a

high percentage to elute the analyte, then return

to initial conditions for re-equilibration.[13]

Injection Volume 2 - 5 µL

Column Temperature 40°C[13]

MS System Triple quadrupole mass spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions

Infigratinib: Precursor ion [M+H]⁺ ~560.2 ->

Product ions (to be optimized) IS (e.g.,

Dasatinib): Precursor ion [M+H]⁺ ~488.2 ->

Product ions

Method Validation
The analytical method should be validated according to regulatory guidelines, assessing the

following parameters:[10]

Linearity: A linear range should be established with a correlation coefficient (r²) of >0.99.[14]

[15]

Accuracy and Precision: Intra- and inter-day accuracy (%RE) and precision (%CV) should be

within ±15% (±20% at the LLOQ).[14]
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Selectivity and Specificity: No significant interfering peaks should be present at the retention

times of infigratinib and the IS in blank matrix.

Matrix Effect: The effect of tissue components on ionization should be assessed.

Extraction Recovery: The efficiency of the extraction process should be determined and

consistent across QC levels.

Stability: The stability of infigratinib in tissue homogenates under various storage and

handling conditions (freeze-thaw, bench-top, post-preparative) should be evaluated.[13]

Quantitative Data Summary
The following table summarizes typical performance characteristics for LC-MS/MS methods for

infigratinib quantification. Note that these values are primarily from plasma or microsome

studies and may vary for different tissue types.
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Parameter Value Reported Matrix Reference

Linear Range 5 - 500 ng/mL
Human Liver

Microsomes
[14]

1 - 1640 ng/mL Human Plasma [11][12]

2 - 600 ng/mL Rat Plasma [13]

Lower Limit of

Quantitation (LLOQ)
4.71 ng/mL

Human Liver

Microsomes
[14]

1.0 ng/mL Human Plasma [12]

2.0 ng/mL Rat Plasma [13]

Intra-day Precision

(%CV)
< 7.3%

Human Liver

Microsomes
[14]

Inter-day Precision

(%CV)
< 7.3%

Human Liver

Microsomes
[14]

Intra-day Accuracy

(%RE)
within ± 7.3%

Human Liver

Microsomes
[14]

Inter-day Accuracy

(%RE)
within ± 7.3%

Human Liver

Microsomes
[14]

Mean Recovery 96.36% - 98.14% Human Plasma [11][12]
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Caption: Workflow for the extraction and analysis of infigratinib from tissue samples.
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Conclusion
This application note provides a comprehensive framework for the quantitative analysis of

infigratinib in tissue samples using LC-MS/MS. The described protocol, including sample

homogenization, protein precipitation, and LC-MS/MS analysis, offers a robust and sensitive

method for preclinical research. Proper method validation is critical to ensure the generation of

accurate and reliable data for pharmacokinetic and drug distribution studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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